Cas no 391633-81-1 ((4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate)

• Product Name: (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate
• CAS No: 391633-81-1
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5331377
• Update Time: 2025-10-19

(4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-ethylphenyl)amino)-2-oxoethyl 2,5-dimethylbenzoate
• [(4-ETHYLPHENYL)CARBAMOYL]METHYL 2,5-DIMETHYLBENZOATE
• 2-[(4-ethylphenyl)amino]-2-oxoethyl 2,5-dimethylbenzoate
• [2-(4-ethylanilino)-2-oxoethyl] 2,5-dimethylbenzoate
• STL194458
• (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate

• Inchi： 1S/C19H21NO3/c1-4-15-7-9-16(10-8-15)20-18(21)12-23-19(22)17-11-13(2)5-6-14(17)3/h5-11H,4,12H2,1-3H3,(H,20,21)
• InChI Key： YVIWSIFUQJGWGA-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(=CC=1)CC)=O)C(C1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 401
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4

Additional information on (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate

(4-Ethylphenyl)carbamoylmethyl 2,5-Dimethylbenzoate (CAS No. 391633-81-1): An Overview of Its Structure, Properties, and Applications

(4-Ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate (CAS No. 391633-81-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a carbamate group attached to a substituted phenyl ring and a benzoate moiety with two methyl substituents.

The chemical structure of (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate can be represented as follows: C₁₈H₂₃NO₃. The compound's molecular weight is approximately 297.38 g/mol. The presence of the carbamate and benzoate functionalities imparts distinct chemical properties, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate is typically a solid at room temperature with a melting point ranging from 70 to 75°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics are crucial for its use in various formulations and processes.

The synthesis of (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate can be achieved through several routes, but the most common method involves the reaction of 4-ethylphenyl isocyanate with 2,5-dimethylbenzyl alcohol followed by esterification. This multi-step process requires careful control of reaction conditions to ensure high yield and purity of the final product.

Recent studies have explored the potential biological activities of (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

Beyond its biological applications, (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate has also been investigated for its use in materials science. Its unique molecular structure makes it suitable for incorporation into polymer matrices to enhance their mechanical properties and thermal stability. For instance, when blended with polyethylene or polypropylene, this compound can improve the tensile strength and elongation at break of the resulting composite materials.

In the pharmaceutical industry, (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate has been studied as a potential drug delivery agent. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) allows for controlled release and improved bioavailability. This property is particularly valuable in the development of sustained-release formulations for chronic conditions.

The environmental impact of (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate has also been a subject of interest. Studies have shown that it exhibits low toxicity to aquatic organisms and does not persist in the environment for extended periods. These findings are crucial for ensuring its safe use in industrial applications without causing significant ecological harm.

In conclusion, (4-ethylphenyl)carbamoylmethyl 2,5-dimethylbenzoate (CAS No. 391633-81-1) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and environmental science. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.